4-(4-Tert-butylphenyl)thian-4-ol

• IUPAC Name: 4-(4-tert-butylphenyl)thian-4-ol
• InChI: InChI=1S/C15H22OS/c1-14(2,3)12-4-6-13(7-5-12)15(16)8-10-17-11-9-15/h4-7,16H,8-11H2,1-3H3
• InChI Key: HIFOWCBDZCSKSX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2(CCSCC2)O
• Molecular Formula: C15H22OS
• Molecular Weight: 250.4 g/mol

Description

4-(4-Tert-butylphenyl)thian-4-ol is an organosulfur compound featuring a tetrahydrothiophene (thian) ring substituted with a hydroxyl group at the 4-position and a 4-tert-butylphenyl group. The tert-butyl group enhances steric bulk and lipophilicity, while the hydroxyl and sulfur atoms contribute to polarity and reactivity. Such compounds are often explored in pharmaceuticals, agrochemicals, and material science due to their tunable electronic and steric profiles .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “4-(4-Tert-butylphenyl)thian-4-ol” involves a series of chemical reactions that require precise conditions. One common method includes the use of N-protective indole and halogenated hydrocarbons as raw materials. The reaction is typically carried out under the action of a manganese catalyst, magnesium metal, and a mechanical grinding method .

Industrial Production Methods: In an industrial setting, the production of compound “4-(4-Tert-butylphenyl)thian-4-ol” may involve large-scale chemical reactors and continuous flow processes to ensure high yield and purity. The exact methods can vary depending on the desired application and scale of production.

Chemical Reactions Analysis

Types of Reactions: Compound “4-(4-Tert-butylphenyl)thian-4-ol” undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions:

Oxidation: Common reagents include potassium permanganate and hydrogen peroxide.

Reduction: Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens and alkylating agents.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce oxides, while reduction may yield alcohols or hydrocarbons.

Scientific Research Applications

Compound “4-(4-Tert-butylphenyl)thian-4-ol” has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Studied for its potential effects on biological systems and its role in biochemical pathways.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which compound “4-(4-Tert-butylphenyl)thian-4-ol” exerts its effects involves interactions with specific molecular targets and pathways. It may bind to certain receptors or enzymes, altering their activity and leading to various biological effects. The exact mechanism can vary depending on the context and application.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Derivatives

4-(4-(Trifluoromethyl)phenyl)thian-4-ol

• Structure : Replaces the tert-butyl group with a trifluoromethyl (-CF₃) substituent.
• Molecular Weight : 262.29 g/mol .
• Applications : Likely used in fluorinated intermediates for pharmaceuticals or liquid crystals.

4-(4-Tert-butylphenyl)-1,3-thiazol-2-amine

• Structure : Contains a thiazole ring (N-C-S) instead of thian-4-ol.
• Molecular Weight : 232.34 g/mol .
• Key Differences : The thiazole ring enhances aromaticity and hydrogen-bonding capacity, making it more suitable for drug discovery (e.g., kinase inhibitors).
• Solubility: Slightly soluble in chloroform, methanol, and DMSO .

4-tert-Butylphenol

• Structure: A simpler phenol derivative lacking the thian ring.
• Molecular Weight : 150.22 g/mol (C₁₀H₁₄O) .
• Applications : Used as a precursor in resins, surfactants, and stabilizers .

4-(4-Tert-butylphenyl)-2-Methylindene

• Structure : A hydrocarbon-based indene derivative.
• Molecular Weight : 262.39 g/mol .
• Key Differences : The lack of heteroatoms (O, S) results in higher hydrophobicity, favoring applications in polymer chemistry (e.g., propylene copolymer synthesis) .

Comparative Data Table

Compound Name	CAS Number	Molecular Weight (g/mol)	Key Functional Groups	Solubility Profile	Applications
4-(4-Tert-butylphenyl)thian-4-ol	Not Provided	~262 (estimated)	Thian ring, -OH, tert-butyl	Likely polar aprotic solvents	Pharmaceuticals, material science
4-(4-(Trifluoromethyl)phenyl)thian-4-ol	Not Provided	262.29	Thian ring, -OH, -CF₃	Fluorinated solvents	Fluorinated intermediates
4-(4-Tert-butylphenyl)-1,3-thiazol-2-amine	81529-61-5	232.34	Thiazole, -NH₂, tert-butyl	Chloroform, DMSO, methanol	Drug discovery
4-tert-Butylphenol	98-54-4	150.22	Phenol, tert-butyl	Organic solvents, aqueous bases	Resins, surfactants
4-(4-Tert-butylphenyl)-2-Methylindene	213381-88-5	262.39	Indene, tert-butyl	Hydrophobic solvents	Polymer synthesis

Key Research Findings

In contrast, the -CF₃ group in its trifluoromethyl analog increases electrophilicity . Thiazole derivatives exhibit enhanced aromatic stability and hydrogen-bonding capacity, favoring interactions with biological targets .

Synthetic Utility :

• Thian-4-ol derivatives may serve as intermediates in synthesizing chiral ligands or catalysts due to the sulfur atom’s lone pairs.
• Indene derivatives are pivotal in Ziegler-Natta polymerization, where steric bulk influences polymer tacticity .

Safety and Handling: Phenolic compounds like 4-tert-butylphenol require careful handling due to skin irritation risks . Fluorinated analogs may pose environmental concerns due to the persistence of -CF₃ groups .